1-[(4-Chlorophenyl)acetyl]piperidin-4-amine hydrochloride

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-(4-chlorophenyl)ethanone;hydrochloride
• InChI: InChI=1S/C13H17ClN2O.ClH/c14-11-3-1-10(2-4-11)9-13(17)16-7-5-12(15)6-8-16;/h1-4,12H,5-9,15H2;1H
• InChI Key: NBSGWFGPLKWCNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C13H18Cl2N2O
• Molecular Weight: 289.20 g/mol
• CAS No.: 1158780-29-0

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. Compounds with piperidine moiety show a wide variety of biologic activities.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

Target of action

Piperidine derivatives are known to interact with a variety of targets in the body. They are present in more than twenty classes of pharmaceuticals . The specific targets of “1-[(4-Chlorophenyl)acetyl]piperidin-4-amine hydrochloride” would depend on its specific structure and functional groups.

Mode of action

The mode of action of piperidine derivatives can vary widely depending on their specific structure and the target they interact with. Some piperidine derivatives have been found to inhibit certain enzymes, while others may act as agonists or antagonists at various receptor sites .

Biochemical pathways

Piperidine derivatives can be involved in a variety of biochemical pathways, depending on their specific targets and mode of action. For example, some piperidine derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Result of action

The molecular and cellular effects of piperidine derivatives can vary widely depending on their specific targets and mode of action. For example, some piperidine derivatives have been found to have antiproliferation and antimetastatic effects on various types of cancers .

Advantages and Limitations for Lab Experiments

The use of 4-Chloro-α-Phenylaceto-Piperidine HCl in laboratory experiments has several advantages. It is easy to synthesize in the laboratory, and it is relatively inexpensive compared to other cholinergic agonists. Additionally, it has a relatively long half-life, which makes it useful for long-term experiments. However, it is important to note that 4-Chloro-α-Phenylaceto-Piperidine HCl can have serious side effects in humans, and it should only be used in controlled laboratory experiments.

Future Directions

There are many potential future directions for the use of 4-Chloro-α-Phenylaceto-Piperidine HCl in scientific research. It could be used to study the effects of acetylcholine on behavior, learning, memory, and other cognitive functions. It could also be used to study the effects of acetylcholine on the cardiovascular system, the immune system, and other physiological processes. Additionally, it could be used to study the effects of acetylcholine on neurological diseases such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis. Finally, it could be used to develop new drugs and treatments for neurological disorders.

Scientific Research Applications

4-Chloro-α-Phenylaceto-Piperidine HCl is used in scientific research to study the effects of acetylcholine on the body. It has been used to study the effects of acetylcholine on the brain, muscles, and other organs. It has also been used to study the effects of acetylcholine on behavior, learning, memory, and other cognitive functions.